Cas no 1286703-75-0 (1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide)

• Product Name: 1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide
• CAS No: 1286703-75-0
• MF: C₂₁H₂₀N₈OS
• MW: 432.501501083374
• CID: 6474650
• PubChem ID: 52993031
• Update Time: 2025-05-20

1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide
• 1-[6-(1H-imidazol-1-yl)pyridazin-3-yl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide
• AKOS024533763
• 1286703-75-0
• 1-(6-imidazol-1-ylpyridazin-3-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)piperidine-3-carboxamide
• F6151-0175
• 1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-3-carboxamide
• VU0533483-1

• Inchi： 1S/C21H20N8OS/c30-20(25-21-24-17(13-31-21)15-3-1-7-22-11-15)16-4-2-9-28(12-16)18-5-6-19(27-26-18)29-10-8-23-14-29/h1,3,5-8,10-11,13-14,16H,2,4,9,12H2,(H,24,25,30)
• InChI Key： VWCHUVZSHQUMLC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(C1CN(C2=CC=C(N3C=NC=C3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 432.14807846g/mol
• Monoisotopic Mass: 432.14807846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide

1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No. 1286703-75-0, named 1-6-(1H-imidazol-1-yl)pyridazin-3-yl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-3-carboxamide, has garnered significant attention due to its unique structural features and potential applications in drug discovery. This compound is a complex heterocyclic structure that integrates multiple functional groups, including imidazole, pyridazine, pyridine, thiazole, and piperidine moieties. Each of these components contributes to the compound's chemical properties and biological activity.

The imidazole ring is a key structural element in this compound, known for its aromaticity and ability to participate in hydrogen bonding. This feature enhances the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications. Recent studies have highlighted the role of imidazole-containing compounds in modulating enzyme activity and receptor binding, which could be pivotal in developing novel therapeutic agents.

The pyridazine ring in the structure adds electron-deficient characteristics to the molecule, which can influence its reactivity and selectivity in biochemical interactions. Pyridazine derivatives have been extensively studied for their potential as anticancer agents due to their ability to intercalate into DNA and inhibit topoisomerase enzymes. The integration of pyridazine with other heterocycles in this compound may enhance its efficacy in targeting specific cellular pathways.

The pyridine moiety further contributes to the molecule's electronic properties. Pyridine derivatives are well-documented for their role in metalloenzyme inhibition and as ligands in coordination chemistry. In this compound, the pyridine group may facilitate interactions with metal ions present in biological systems, potentially aiding in the modulation of enzymatic activities.

The thiazole ring introduces sulfur into the structure, which can significantly influence the compound's stability and reactivity. Thiazole-containing compounds are known for their anti-inflammatory and antioxidant properties. Recent research has explored the use of thiazole derivatives in combating neurodegenerative diseases by targeting oxidative stress pathways.

The piperidine ring adds a cyclic amine component to the molecule, enhancing its flexibility and ability to form hydrogen bonds. Piperidine derivatives are commonly found in pharmaceuticals due to their ability to modulate GPCR signaling and kinase activity. In this compound, the piperidine moiety may serve as a scaffold for further functionalization or as a site for interaction with cellular targets.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. Molecular docking studies have revealed potential binding affinities of this compound with various drug targets, including protein kinases and nuclear receptors. These findings underscore its potential as a lead compound in drug discovery programs.

In addition to its structural attributes, the synthesis of this compound represents a significant achievement in organic synthesis. The multi-step synthesis involves advanced techniques such as Suzuki coupling and Stille coupling reactions, which are essential for constructing complex heterocyclic frameworks. The development of efficient synthetic routes has been a focal point of recent research efforts aimed at scaling up production for preclinical studies.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide critical insights into molecular conformation and purity, ensuring that experimental results are reliable and reproducible.

Looking ahead, ongoing research is focused on evaluating the pharmacokinetic properties of this compound. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for determining its suitability as a drug candidate. Preliminary studies suggest favorable pharmacokinetic characteristics, which could pave the way for further development.

In conclusion, 1H-imidazol, pyridazine, pyridine, thiazole, and piperidine moieties collectively make this compound a versatile platform for exploring diverse biological activities. Its intricate structure offers ample opportunities for functional group modification and optimization to tailor its properties for specific therapeutic applications.